Cas no 2137096-29-6 ((1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2137096-29-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 4639672
• PubChem ID: 137698736
• Update Time: 2025-10-21

(1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride
• (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine hydrochloride
• starbld0013441
• (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• Y12095
• EN300-741824
• 2137096-29-6

• Inchi： 1S/C9H10N2O2.ClH/c10-8-5-4-7-6(8)2-1-3-9(7)11(12)13;/h1-3,8H,4-5,10H2;1H/t8-;/m1./s1
• InChI Key： JBYSMCZEHIXIMB-DDWIOCJRSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC2=C1CC[C@H]2N)=O

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride

(1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2137096-29-6): An Overview of a Promising Compound in Pharmaceutical Research

(1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2137096-29-6) is a chiral compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of indanamines and is characterized by its nitro substituent and hydrochloride salt form. The chiral center at the 1-position imparts specific stereochemical properties that are crucial for its biological activity.

The chemical structure of (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride consists of a bicyclic indan ring system with a nitro group at the 4-position and an amino group at the 1-position. The presence of the nitro group confers electronic and steric effects that influence the compound's reactivity and binding affinity to various biological targets. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antidepressants. Research has shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) properties, which are essential for treating major depressive disorder (MDD). The chiral nature of the compound allows for the exploration of enantioselective effects, potentially leading to more effective and safer drug candidates.

In addition to its antidepressant properties, (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride has also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride in various therapeutic indications. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale trials to confirm these initial observations.

The synthesis of (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride involves several steps, including the preparation of the indan ring system, introduction of the nitro group, and final functionalization to form the amino group. Chiral resolution techniques are employed to obtain the desired enantiomer. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2137096-29-6) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in drug discovery and development.